Cas no 55662-68-5 (Imidazo[1,2-a]pyrimidin-5(1H)-one)

• Product Name: Imidazo[1,2-a]pyrimidin-5(1H)-one
• CAS No: 55662-68-5
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD19216604
• CID: 351237
• PubChem ID: 12258611
• Update Time: 2025-09-24

Imidazo[1,2-a]pyrimidin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidin-5(1H)-one
• 5H,8H-IMIDAZO[1,2-A]PYRIMIDIN-5-ONE
• 1(8)H-imidazo[1,2-a]pyrimidin-5-one
• AK-38333
• CTK2D7180
• Ethyl 2-(imidazo[1,2-a]pyrimidin-2-yl)acetate
• ethyl 2-{imidazo[1,2-a]pyrimidin-2-yl}acetate
• imidazo[1,2-a]pyrimidin-2-yl-acetic acid ethyl ester
• Imidazo< 1,2-a> pyrimidin-2-aethylacetat
• Imidazo< 1,2-a> pyrimidin-5(1H)-
• Imidazo< 1,2-a> pyrimidin-5-on
• imidazolo< 1,2-a> pyrimidine-5(1H)-one
• RP04523
• SBB079709
• SureCN7986876
• AKOS030240527
• CS-0361635
• EN300-1601095
• MFCD19216604
• FT-0752982
• 55662-68-5
• FT-0684592
• IMIDAZO[1,2-A]PYRIMIDIN-5-OL
• SCHEMBL7903223
• 1H,5H-imidazo[1,2-a]pyrimidin-5-one
• Imidazo[1,2-a]pyrimidin-5(8H)-one
• 1H-IMIDAZO[1,2-A]PYRIMIDIN-5-ONE
• 58539-63-2
• J-521505
• AKOS006350878
• LF-0719
• SCHEMBL1511652

• MDL： MFCD19216604
• Inchi： 1S/C6H5N3O/c10-5-1-2-7-6-8-3-4-9(5)6/h1-4H,(H,7,8)
• InChI Key： UUHMFGQYTIQQIS-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2NC=CN21

Computed Properties

• Exact Mass: 135.04335
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7

Additional information on Imidazo[1,2-a]pyrimidin-5(1H)-one

Recent Advances in the Study of Imidazo[1,2-a]pyrimidin-5(1H)-one (CAS: 55662-68-5) and Its Applications in Chemical Biology and Medicine

Imidazo[1,2-a]pyrimidin-5(1H)-one (CAS: 55662-68-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features make it a promising scaffold for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the importance of Imidazo[1,2-a]pyrimidin-5(1H)-one as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, which are critical for cancer therapy. The compound's ability to modulate kinase activity has been attributed to its interaction with ATP-binding sites, making it a valuable tool for designing targeted therapies.

In addition to its role in kinase inhibition, Imidazo[1,2-a]pyrimidin-5(1H)-one has shown promise in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly those expressing β-lactamase enzymes. The compound's mechanism of action involves disrupting bacterial cell wall synthesis, offering a potential solution to the growing problem of antibiotic resistance.

Another area of interest is the compound's neuroprotective effects. Research published in ACS Chemical Neuroscience in 2023 explored its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study found that derivatives of Imidazo[1,2-a]pyrimidin-5(1H)-one could reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are hallmarks of these diseases.

The synthesis of Imidazo[1,2-a]pyrimidin-5(1H)-one has also seen advancements. A 2023 paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also allows for the introduction of diverse functional groups, enabling the creation of a broader range of derivatives for further biological testing.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further optimization to enhance its therapeutic potential. Ongoing research is focused on structural modifications to address these limitations while retaining the compound's bioactive properties.

In conclusion, Imidazo[1,2-a]pyrimidin-5(1H)-one (CAS: 55662-68-5) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span multiple therapeutic areas, and recent advancements in synthesis and biological evaluation have further underscored its potential. Future research should focus on optimizing its pharmacokinetic profile and exploring its mechanisms of action in greater detail to facilitate its transition from the bench to the clinic.